Cas no 90069-93-5 (3,4-Thiophenediamine, 2,5-dinitro-)

3,4-Thiophenediamine, 2,5-dinitro- structure
90069-93-5 structure
Product Name:3,4-Thiophenediamine, 2,5-dinitro-
CAS No:90069-93-5
MF:C4H4N4O4S
MW:204.1639585495
CID:794881
PubChem ID:15915507
Update Time:2025-04-19

3,4-Thiophenediamine, 2,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Thiophenediamine, 2,5-dinitro-
    • 2,5-dinitrothiophene-3,4-diamine
    • DTXSID80579481
    • 90069-93-5
    • Inchi: 1S/C4H4N4O4S/c5-1-2(6)4(8(11)12)13-3(1)7(9)10/h5-6H2
    • InChI Key: JHEAFNCQBDTMHC-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=C1[N+](=O)[O-])N)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 203.99532580g/mol
  • Monoisotopic Mass: 203.99532580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 172Ų
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